5-bromo-N-(1-cyanocyclopentyl)-2-methylbenzamide
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Overview
Description
Typically, the description of a compound includes its IUPAC name, molecular formula, and structural formula. The molecular formula represents the number and type of atoms in a molecule, while the structural formula shows the arrangement of atoms .
Synthesis Analysis
The synthesis of a compound refers to the process or reaction used to produce it. This often involves reacting simpler substances together under specific conditions .Molecular Structure Analysis
Molecular structure analysis involves determining the three-dimensional arrangement of atoms in a molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy are often used .Chemical Reactions Analysis
This involves studying the reactions that the compound can undergo. This can include reactions with other compounds under various conditions, or how the compound behaves in different solvents .Physical And Chemical Properties Analysis
Physical properties include characteristics such as melting point, boiling point, and solubility. Chemical properties refer to how the compound reacts with other substances .Scientific Research Applications
Cancer Research: Inhibiting MYC Protein-Protein Interactions
5-bromo-N-(1-cyanocyclopentyl)-2-methylbenzamide: has been implicated in cancer research, particularly in the inhibition of the MYC oncogene. MYC is a protein that plays a crucial role in cell cycle progression, apoptosis, and cellular transformation. The compound is used to disrupt the protein-protein interaction between MYC and its chromatin cofactor WD Repeat-Containing Protein 5 (WDR5) . This disruption is hypothesized to prevent MYC from localizing to chromatin, thereby inhibiting its role in tumorigenesis.
Medicinal Chemistry: Drug Development
In medicinal chemistry, this compound may serve as a precursor or a structural motif in the development of new drugs. Its unique structure could be utilized to create molecules with potent binding affinity to target proteins, potentially leading to the development of new therapeutic agents.
Agriculture: Crop Protection and Growth Regulation
While specific applications in agriculture are not directly mentioned, compounds similar to 5-bromo-N-(1-cyanocyclopentyl)-2-methylbenzamide could be involved in the synthesis of agrochemicals. These could include pesticides or plant growth regulators that help protect crops from pests and diseases or regulate their growth.
Chemical Synthesis: Building Blocks for Complex Molecules
This compound can act as a building block in chemical synthesis, contributing to the formation of complex molecules. Its bromine and amide functional groups make it a versatile reagent that can undergo various chemical reactions, leading to a wide range of synthetic applications .
Material Science: Functional Materials and Polymers
In material science, 5-bromo-N-(1-cyanocyclopentyl)-2-methylbenzamide could be used to synthesize materials with specific properties. It might be involved in creating polymers or functional materials that require particular structural features for their applications.
Biotechnology: Synthesis of Bioactive Molecules
The compound may play a role in biotechnology research, particularly in the synthesis of bioactive molecules. These molecules could be important for studying biological systems or developing biotechnological products .
Environmental Applications: Pollution Control and Remediation
Although not explicitly stated, similar compounds could be used in environmental applications such as pollution control and remediation. They might be part of processes that aim to reduce environmental pollutants or recover contaminated sites.
Pharmaceutical Research: Targeted Therapy and Diagnostic Agents
Finally, 5-bromo-N-(1-cyanocyclopentyl)-2-methylbenzamide could be instrumental in pharmaceutical research. It might be used to design targeted therapy drugs that specifically attack cancer cells without harming normal cells or as a component in diagnostic agents that help in the detection of diseases.
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
5-bromo-N-(1-cyanocyclopentyl)-2-methylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15BrN2O/c1-10-4-5-11(15)8-12(10)13(18)17-14(9-16)6-2-3-7-14/h4-5,8H,2-3,6-7H2,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OGEBVFQIFMMCPI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)Br)C(=O)NC2(CCCC2)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15BrN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-bromo-N-(1-cyanocyclopentyl)-2-methylbenzamide |
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